(Z)-2-(2-methylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl diethylcarbamate

• IUPAC Name: [(2Z)-2-[(2-methylphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] N,N-diethylcarbamate
• InChI: InChI=1S/C21H21NO4/c1-4-22(5-2)21(24)25-16-10-11-17-18(13-16)26-19(20(17)23)12-15-9-7-6-8-14(15)3/h6-13H,4-5H2,1-3H3/b19-12-
• InChI Key: JTJLFKJOEBPMJM-UNOMPAQXSA-N
• Canonical SMILES: CCN(CC)C(=O)OC1=CC2=C(C=C1)C(=O)C(=CC3=CC=CC=C3C)O2
• Isomeric SMILES: CCN(CC)C(=O)OC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC=CC=C3C)/O2
• Molecular Formula: C21H21NO4
• Molecular Weight: 351.4 g/mol
• CAS No.: 622796-87-6

Description

(Z)-2-(2-methylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl diethylcarbamate is a useful research compound. Its molecular formula is C21H21NO4 and its molecular weight is 351.402. The purity is usually 95%.
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Scientific Research Applications

Catalysis and Chemical Reactions

The applications of related chemical structures, such as N-heterocyclic carbenes, are evident in catalysis and chemical reactions. For instance, ruthenium(II) complexes incorporating imidazol-2-ylidene ligands have been developed for efficient C-N bond formation using a hydrogen-borrowing methodology. These complexes exhibit high efficiency for N-benzylation reactions and the synthesis of various substituted quinolines, demonstrating their potential in organic synthesis and catalytic processes (Donthireddy, Illam, & Rit, 2020).

Adsorption and Removal of Contaminants

Compounds like zeolitic imidazolate frameworks (ZIFs), which share structural similarities with (Z)-2-(2-methylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl diethylcarbamate, have been used for adsorption and removal of contaminants from water. ZIF-8, a specific type of ZIF, demonstrates high adsorption capacity for phthalic acid and diethyl phthalate, suggesting potential applications in environmental remediation and water purification (Khan, Jung, Hasan, & Jhung, 2015).

Drug Delivery Systems

In the pharmaceutical domain, compounds like polymeric and solid lipid nanoparticles have been explored for the sustained release of various drugs. Although not directly related to this compound, this research can inform potential applications in drug delivery systems. These nanoparticles demonstrate high association efficiency and modified release profiles, which can be advantageous in targeted drug delivery and reduced toxicity (Campos et al., 2015).

Surface Chemistry and Thin Film Formation

Research on zwitterionic dithiocarboxylates derived from N-heterocyclic carbenes, similar in structure to the compound , shows potential applications in surface chemistry and thin film formation. These compounds form nearly contamination-free self-assembled monolayers on gold substrates, exhibiting a high degree of orientational order. This finding suggests potential use in the development of surface coatings and thin films with specific chemical and physical properties (Siemeling et al., 2012).